Ethyl 4-({[3-(2-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl]thio}acetyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-[[3-(2-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C22H26N4O5S2/c1-3-31-22(29)25-11-9-24(10-12-25)18(27)14-33-21-23-15-8-13-32-19(15)20(28)26(21)16-6-4-5-7-17(16)30-2/h4-7H,3,8-14H2,1-2H3
• InChI Key: BVTMCUATVQZQGO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4OC)SCC3
• Molecular Formula: C22H26N4O5S2
• Molecular Weight: 490.6 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a piperazine ring, a thieno[3,2-d]pyrimidin-2-yl group, a methoxyphenyl group, and an acetyl group. These groups suggest that the compound could have interesting biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and rings. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These properties could include things like melting point, boiling point, solubility, and stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a drug, it would likely interact with specific proteins or enzymes in the body.

Future Directions

The future research on this compound would likely involve further exploration of its potential uses, such as its potential as a drug or its use in other chemical reactions.